Potassium ferrate Potassium ferrate Potassium ferrate(cas 39469-86-8) is the chemical compound with the formula K2FeO4. This purple salt is paramagnetic, and is a rare example of an iron(VI) compound. In most of its compounds, iron has the oxidation state +2 or +3 (Fe2+ or Fe3+). Reflecting its high oxidation state, FeO42− is a powerful oxidizing agent.It has been employed in waste-water treatment as an oxidant for organic contaminants and as a biocide. In stock. Current shipping out time is about 2 weeks after order is received.
Brand Name: Vulcanchem
CAS No.: 39469-86-8
VCID: VC0076232
InChI: InChI=1S/Fe.K.2O/q+3;+1;2*-2
SMILES: [O-2].[O-2].[K+].[Fe+3]
Molecular Formula: K2FeO4
FeKO2
Molecular Weight: 126.94 g/mol

Potassium ferrate

CAS No.: 39469-86-8

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VCID: VC0076232

Molecular Formula: K2FeO4
FeKO2

Molecular Weight: 126.94 g/mol

Potassium ferrate - 39469-86-8

CAS No. 39469-86-8
Product Name Potassium ferrate
Molecular Formula K2FeO4
FeKO2
Molecular Weight 126.94 g/mol
IUPAC Name potassium;iron(3+);oxygen(2-)
Standard InChI InChI=1S/Fe.K.2O/q+3;+1;2*-2
Standard InChIKey UMPKMCDVBZFQOK-UHFFFAOYSA-N
SMILES [O-2].[O-2].[K+].[Fe+3]
Canonical SMILES [O-2].[O-2].[K+].[Fe+3]
Description Potassium ferrate(cas 39469-86-8) is the chemical compound with the formula K2FeO4. This purple salt is paramagnetic, and is a rare example of an iron(VI) compound. In most of its compounds, iron has the oxidation state +2 or +3 (Fe2+ or Fe3+). Reflecting its high oxidation state, FeO42− is a powerful oxidizing agent.It has been employed in waste-water treatment as an oxidant for organic contaminants and as a biocide. In stock. Current shipping out time is about 2 weeks after order is received.
Synonyms K2FeO4
potassium ferrate
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PubChem Compound 161995
Last Modified Nov 11 2021
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